Cas no 35444-15-6 (2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)bicyclo[2.2.1]heptan-3-one)

• Product Name: 2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)bicyclo[2.2.1]heptan-3-one
• CAS No: 35444-15-6
• MF: C₁₀H₁₀F₆O₂
• MW: 276.175624370575
• CID: 920336
• PubChem ID: 98981
• Update Time: 2025-04-19

2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)bicyclo[2.2.1]heptan-3-one Chemical and Physical Properties

Names and Identifiers

• 2-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)bicyclo[2.2.1]heptan-3-one
• 2-Norbornanone, 3-(1,1,1,3,3,3-hexafluoro-2-hydroxy-2-propyl)-
• 3-((1-Hydroxy-2,2,2-trifluoro-1-trifluoromethyl)ethyl)-2-norbornanone
• 3-(1,1,1,3,3,3-Hexafluoro-2-hydroxy-2-propyl)-2-norbornanone
• 3-(1,1,1,3,3,3-hexafluoro-2-hydroxypropan-2-yl)bicyclo[2.2.1]heptan-2-one
• AC1L40KB
• AC1Q4IFQ
• BRN 2289346
• NSC 160153
• Bicyclo[2.2.1]heptan-2-one, 3-[2,2,2-trifluoro-1-hydroxy-1-(trifluoromethyl)ethyl]-
• NSC-160153
• DTXSID10956847
• 35444-15-6
• NSC160153

• Inchi： 1S/C10H10F6O2/c11-9(12,13)8(18,10(14,15)16)6-4-1-2-5(3-4)7(6)17/h4-6,18H,1-3H2
• InChI Key： KQAHYMADBRGOHE-UHFFFAOYSA-N
• SMILES： FC(C(C(F)(F)F)(C1C(C2CCC1C2)=O)O)(F)F

Computed Properties

• Exact Mass: 276.05800
• Monoisotopic Mass: 276.05849853g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 358
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 37.3Ų

Experimental Properties

• PSA: 37.30000
• LogP: 2.45730